Cas no 2229633-97-8 (3-(3,3-dimethylcyclopentyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(3,3-dimethylcyclopentyl)-1,1-difluoropropan-2-amine
• CAS No: 2229633-97-8
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 6276994
• PubChem ID: 165715602
• Update Time: 2025-05-30

3-(3,3-dimethylcyclopentyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclopentyl)-1,1-difluoropropan-2-amine
• 2229633-97-8
• EN300-1948575

• Inchi： 1S/C10H19F2N/c1-10(2)4-3-7(6-10)5-8(13)9(11)12/h7-9H,3-6,13H2,1-2H3
• InChI Key： NNEZYSDZXSNRCR-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCC(C)(C)C1)N)F

Computed Properties

• Exact Mass: 191.14855593g/mol
• Monoisotopic Mass: 191.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3,3-dimethylcyclopentyl)-1,1-difluoropropan-2-amine

Comprehensive Overview of 3-(3,3-dimethylcyclopentyl)-1,1-difluoropropan-2-amine (CAS No. 2229633-97-8)

The compound 3-(3,3-dimethylcyclopentyl)-1,1-difluoropropan-2-amine (CAS No. 2229633-97-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This difluorinated amine derivative features a cyclopentyl backbone with dimethyl substitutions, making it a subject of interest in pharmaceutical and material science research. Its molecular formula and intricate stereochemistry contribute to its versatility in synthetic pathways.

In the context of modern research, 3-(3,3-dimethylcyclopentyl)-1,1-difluoropropan-2-amine is often explored for its role in drug discovery and medicinal chemistry. The presence of fluorine atoms enhances its metabolic stability and bioavailability, a feature highly sought after in the development of novel therapeutics. Researchers are particularly interested in its potential as a bioisostere for improving the pharmacokinetic profiles of lead compounds. This aligns with the growing trend of fluorine incorporation in small-molecule drugs, a topic frequently searched in academic and industrial databases.

Another area where CAS No. 2229633-97-8 is gaining traction is in the field of agrochemicals. The compound's structural motifs are being investigated for their efficacy in pest control and plant growth regulation. Given the increasing global demand for sustainable agricultural solutions, this application has sparked numerous studies and patent filings. The difluoropropanamine moiety, in particular, is noted for its ability to modulate biological activity, making it a valuable scaffold for crop protection agents.

From a synthetic chemistry perspective, the preparation of 3-(3,3-dimethylcyclopentyl)-1,1-difluoropropan-2-amine involves advanced fluorination techniques and stereoselective synthesis. These methods are often highlighted in organic chemistry forums and research publications, as they address challenges related to regioselectivity and yield optimization. The compound's synthesis is a testament to the progress in catalytic fluorination, a hot topic in contemporary chemistry.

The safety and environmental impact of CAS No. 2229633-97-8 are also critical considerations. While not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound's biodegradability and ecotoxicological profile are under scrutiny, reflecting the broader industry shift toward green chemistry principles. This aspect resonates with the rising public interest in sustainable chemical practices, a frequently searched topic in environmental science circles.

In summary, 3-(3,3-dimethylcyclopentyl)-1,1-difluoropropan-2-amine (CAS No. 2229633-97-8) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional versatility make it a valuable subject for ongoing research, aligning with current trends in fluorine chemistry and sustainable development. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.